Cas no 2169074-18-2 (3-(2-formyl-5-methylphenyl)prop-2-ynoic acid)

• Product Name: 3-(2-formyl-5-methylphenyl)prop-2-ynoic acid
• CAS No: 2169074-18-2
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 6262910
• PubChem ID: 165582793
• Update Time: 2025-06-11

3-(2-formyl-5-methylphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-5-methylphenyl)prop-2-ynoic acid
• EN300-1585531
• 2169074-18-2

• Inchi： 1S/C11H8O3/c1-8-2-3-10(7-12)9(6-8)4-5-11(13)14/h2-3,6-7H,1H3,(H,13,14)
• InChI Key： HDRVXDYRHHLSOO-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=CC=1C#CC(=O)O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(2-formyl-5-methylphenyl)prop-2-ynoic acid

Recent Advances in the Study of 3-(2-Formyl-5-methylphenyl)prop-2-ynoic Acid (CAS: 2169074-18-2) in Chemical Biology and Pharmaceutical Research

3-(2-Formyl-5-methylphenyl)prop-2-ynoic acid (CAS: 2169074-18-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies for inflammatory diseases and cancer. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, featuring a formyl group and a propiolic acid moiety, enables it to participate in various chemical reactions, including click chemistry and Michael additions, making it a valuable building block for the synthesis of complex molecules. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in designing inhibitors of key enzymes involved in disease pathways. For instance, one study demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs, with promising selectivity over COX-1.

In addition to its role as a synthetic intermediate, 3-(2-formyl-5-methylphenyl)prop-2-ynoic acid has shown direct biological activity in preclinical models. Research published in the European Journal of Pharmacology reported its ability to modulate reactive oxygen species (ROS) production in macrophages, suggesting potential applications in treating oxidative stress-related disorders. Furthermore, its interaction with cellular thiols has been investigated, revealing a mechanism that could be exploited for targeted drug delivery systems.

The compound's pharmacokinetic properties have also been a focus of recent investigations. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided insights into its metabolic stability and bioavailability. These findings are critical for optimizing its structure to enhance drug-like properties while maintaining its biological activity. Collaborative efforts between academic and industrial researchers have led to the development of derivatives with improved solubility and membrane permeability, as documented in recent patent applications.

Looking ahead, the potential of 3-(2-formyl-5-methylphenyl)prop-2-ynoic acid extends beyond its current applications. Ongoing research is exploring its use in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies, leveraging its ability to form covalent bonds with biological targets. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics, offering new avenues for addressing unmet medical needs.